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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012

N-Methylcyclohexanecarboxamide: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-
methylcyclohexanecarboxamide, a chemical compound of interest in various research and
development sectors. The document details its chemical identifiers, physical and chemical
properties, and a representative synthetic protocol. While specific biological activity and
mechanistic data for N-methylcyclohexanecarboxamide are not extensively available in the
public domain, this guide also summarizes the known biological activities of structurally related
cyclohexanecarboxamide derivatives to offer insights into its potential pharmacological
relevance.

Chemical Identifiers and Properties

N-methylcyclohexanecarboxamide is a secondary amide derivative of cyclohexanecarboxylic
acid. Its unique structural features contribute to its specific physicochemical properties.

Chemical Identifiers
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A comprehensive list of identifiers for N-methylcyclohexanecarboxamide is provided in Table

1, facilitating its unambiguous identification in databases and literature.

Table 1: Chemical Identifiers for N-Methylcyclohexanecarboxamide[1]

Identifier Type Identifier

CAS Number 6830-84-8

PubChem CID 3343827

IUPAC Name N-methylcyclohexanecarboxamide

Molecular Formula

CsHisNO

InChl

INChl=1S/C8H15NO/c1-9-8(10)7-5-3-2-4-6-
7/h7H,2-6H2,1H3,(H,9,10)

InChlKey

VIPHAMJINGICSLT-UHFFFAOYSA-N

Canonical SMILES

CNC(=0)C1ccCccce1

DSSTox Substance ID

DTXSID80391640

Nikkaji Number

J2.810.194E

Wikidata

Q82189241

Physicochemical Properties

The key physicochemical properties of N-methylcyclohexanecarboxamide have been

computationally predicted and are summarized in Table 2. These properties are crucial for

understanding its behavior in various chemical and biological systems.

Table 2: Physicochemical Properties of N-Methylcyclohexanecarboxamide[1]
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Property Value
Molecular Weight 141.21 g/mol
XLogP3-AA 1.6
Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 1

Exact Mass

141.115364 g/mol

Monoisotopic Mass

141.115364 g/mol

Topological Polar Surface Area 29.1 A2
Heavy Atom Count 10
Complexity 116

Synthesis of N-Methylcyclohexanecarboxamide

The synthesis of N-methylcyclohexanecarboxamide typically proceeds through the

conversion of cyclohexanecarboxylic acid to its more reactive acid chloride derivative, followed

by amidation with methylamine.

General Synthetic Scheme

The overall synthetic pathway can be visualized as a two-step process, outlined in the workflow

diagram below.
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Synthesis Workflow for N-Methylcyclohexanecarboxamide

Step 1: Acid Chloride Formation

(Cyclohexanecarboxylic Acid)

Thionyl Chloride (SOCI2)

(Cyclohexanecarbonyl ChIoride)

Step 2: Amidation

Aqueous Methylamine (CHsNH2)

N-Methylcyclohexanecarboxamide

Click to download full resolution via product page

Caption: A two-step synthesis of N-methylcyclohexanecarboxamide.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of N-
methylcyclohexanecarboxamide.

Materials:

e Cyclohexanecarboxylic acid
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e Thionyl chloride (SOCI2)

e Aqueous methylamine (CHsNH2)

e Anhydrous solvent (e.g., dichloromethane or toluene)

e Sodium bicarbonate (NaHCO3) solution

e Brine

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

o Standard laboratory glassware and equipment for reflux, extraction, and purification.

Procedure:

Step 1: Synthesis of Cyclohexanecarbonyl Chloride

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
cyclohexanecarboxylic acid in an excess of thionyl chloride.

o Gently reflux the mixture. The reaction progress can be monitored by the cessation of gas
(HCI and SO3) evolution.

o After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure. The crude cyclohexanecarbonyl chloride is obtained as the residue.

Step 2: Synthesis of N-Methylcyclohexanecarboxamide

e Cool the crude cyclohexanecarbonyl chloride in an ice bath.

o Slowly add an excess of aqueous methylamine solution to the cooled acid chloride with
vigorous stirring. The reaction is exothermic.

» After the addition is complete, continue stirring at room temperature to ensure the reaction
goes to completion.
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Transfer the reaction mixture to a separatory funnel and add an organic solvent (e.g.,
dichloromethane or ethyl acetate).

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCI) to remove
unreacted methylamine, followed by a saturated sodium bicarbonate solution to neutralize
any remaining acid, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude N-
methylcyclohexanecarboxamide.

The crude product can be further purified by recrystallization or column chromatography.

Biological Activity and Potential Applications

As of the latest literature review, there is a notable lack of specific studies on the biological
activity and pharmacological profile of N-methylcyclohexanecarboxamide. However, the
broader class of cyclohexanecarboxamide derivatives has been investigated for various
therapeutic applications.

Biological Activities of Related
Cyclohexanecarboxamide Derivatives

Several studies have reported on the biological evaluation of various substituted
cyclohexanecarboxamide compounds. These findings, while not directly applicable to N-
methylcyclohexanecarboxamide, may provide a basis for future investigations.

Antimicrobial and Cytotoxic Activities: Certain N-(benzo[d]thiazol-2-
ylcyclohexanecarboxamides have been synthesized and evaluated for their cytotoxic effects
against cancer cell lines and their antimicrobial properties. Some derivatives demonstrated
significant cytotoxicity and moderate inhibitory effects on the growth of Staphylococcus
aureus and some fungi.

Apoptosis Induction: A series of 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-
1-carboxamide derivatives have been synthesized and screened for their anticancer activity.
One compound, in particular, exhibited potent activity against the MCF-7 breast cancer cell
line by inducing apoptosis and causing cell cycle arrest at the G2/M phase.
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» Anti-inflammatory and Antinociceptive Effects: Amidrazone derivatives containing a
cyclohexanecarboxylic acid moiety have shown a range of biological activities, including
antinociceptive and anti-inflammatory effects.

It is important to reiterate that these activities are reported for derivatives and not for N-
methylcyclohexanecarboxamide itself.

Future Research Directions

The structural simplicity of N-methylcyclohexanecarboxamide, combined with the known
biological activities of its analogs, suggests that it could be a valuable scaffold for further
chemical modification and pharmacological screening. Future research could focus on:

¢ Synthesizing a library of N-methylcyclohexanecarboxamide derivatives with diverse
substitutions on the cyclohexyl ring and the methyl group.

¢ Screening these compounds for a wide range of biological activities, including antimicrobial,
anticancer, anti-inflammatory, and neurological effects.

 Investigating the structure-activity relationships (SAR) to identify key structural features
responsible for any observed biological activity.

Conclusion

This technical guide has summarized the key identifiers and physicochemical properties of N-
methylcyclohexanecarboxamide and provided a representative synthetic protocol. While
direct biological data for this compound is scarce, the documented activities of related
cyclohexanecarboxamide derivatives suggest that this chemical class holds potential for further
investigation in drug discovery and development. The information presented herein serves as a
foundational resource for researchers and scientists interested in exploring the chemical and
potential biological landscape of N-methylcyclohexanecarboxamide and its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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